Cas no 307000-42-6 (Phenol,4-[2-(1,1-dimethylethyl)-5-methylphenoxy]-)
307000-42-6 structure
Product Name:Phenol,4-[2-(1,1-dimethylethyl)-5-methylphenoxy]-
CAS No:307000-42-6
MF:C17H20O2
MW:256.339505195618
CID:300324
PubChem ID:9859903
Update Time:2025-04-19
Phenol,4-[2-(1,1-dimethylethyl)-5-methylphenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-[2-(1,1-dimethylethyl)-5-methylphenoxy]-
- 4-(2-tert-Butyl-5-methylphenoxy)phenol
- 4-[2-(1,1-dimethylethyl)-5-methylphenoxy]Phenol
- 4-tert-butyl-3-methyl-2-phenoxyphenol
- T-BUTYL METHYLPHENOXY PHENOL
- t-Butyl methylphenoxy phenol [INCI]
- 4-(2-t-Butyl-5-methylphenoxy)phenol
- TERT-BUTYL METHYLPHENOXY PHENOL
- 4-(2-tert.-butyl-5-methylphenoxy)phenol
- 307000-42-6
- Phenol, 4-(2-(1,1-dimethylethyl)-5-methylphenoxy)-
- UNII-N5M3Q1B890
- N5M3Q1B890
- SCHEMBL3151750
- CKVHXAPZCATURN-UHFFFAOYSA-N
- Q27284579
-
- Inchi: 1S/C17H20O2/c1-12-5-10-15(17(2,3)4)16(11-12)19-14-8-6-13(18)7-9-14/h5-11,18H,1-4H3
- InChI Key: CKVHXAPZCATURN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)C1C=C(C)C=CC=1C(C)(C)C
Computed Properties
- Exact Mass: 256.1464
- Monoisotopic Mass: 256.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 4.7
Experimental Properties
- Density: 1.062
- Boiling Point: 359.519 °C at 760 mmHg
- Flash Point: 145.878 °C
- PSA: 29.46
Phenol,4-[2-(1,1-dimethylethyl)-5-methylphenoxy]- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
307000-42-6 (Phenol,4-[2-(1,1-dimethylethyl)-5-methylphenoxy]-) Related Products
- 6379-73-3(Carvacrol methyl ether)
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- 19814-75-6(9,9-Dimethyl-9H-xanthene)
- 1076-56-8(2-Isopropyl-5-methylanisole)
- 2944-47-0(1-methoxy-2-(propan-2-yl)benzene)
- 21112-37-8(Benzene,2-(1,1-dimethylethyl)-1,4-dimethoxy-)
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